Cas no 1417518-44-5 (2-Bromo-3-isobutylpyridine)

• Product Name: 2-Bromo-3-isobutylpyridine
• CAS No: 1417518-44-5
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 4828230
• Update Time: 2023-08-19

2-Bromo-3-isobutylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-isobutylpyridine

• Inchi： 1S/C9H12BrN/c1-7(2)6-8-4-3-5-11-9(8)10/h3-5,7H,6H2,1-2H3
• InChI Key： ZETOJPXLPRWJLA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9